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Compound of Interest

Compound Name: 2-cyclohexyl-2-phenylacetonitrile

Cat. No.: B1581737 Get Quote

This guide provides an in-depth overview of the safety and hazard information for 2-
cyclohexyl-2-phenylacetonitrile, a compound utilized in chemical research and development.

The information is compiled and presented to meet the needs of researchers, scientists, and

drug development professionals, with a focus on clear data presentation, procedural guidance,

and visual representation of key concepts.

Chemical and Physical Properties
A summary of the key physical and chemical properties of 2-cyclohexyl-2-phenylacetonitrile
is presented below. These properties are essential for understanding the substance's behavior

under various laboratory conditions.
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Property Value Source

CAS Number 3893-23-0 [1]

Molecular Formula C₁₄H₁₇N [2][3]

Molecular Weight 199.29 g/mol [1]

Melting Point 49-55 °C [2]

Boiling Point 137-140 °C (at 3 mmHg) [2]

Flash Point
313.00 °F (156.30 °C)

(estimated)
[4]

Water Solubility 5.63 mg/L at 25 °C (estimated) [4]

logP (o/w) 3.860 (estimated) [4]

Hazard Identification and Classification
2-Cyclohexyl-2-phenylacetonitrile is classified as a hazardous substance. The GHS

classification aggregated from multiple sources indicates significant acute toxicity.

Hazard Class GHS Category Hazard Statement

Acute Toxicity, Oral Category 3 H301: Toxic if swallowed

Acute Toxicity, Dermal Category 3
H311: Toxic in contact with

skin

Acute Toxicity, Inhalation Category 1 H330: Fatal if inhaled

Serious Eye Damage/Eye

Irritation
Category 1

H318: Causes serious eye

damage

Short-term (acute) aquatic

hazard
Category 3 H402: Harmful to aquatic life

Source:[5][6]

Signal Word: Danger[5][6]
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Hazard Pictograms:

GHS06: Skull and crossbones (Acute Toxicity)[6][7]

GHS05: Corrosion (Serious Eye Damage)[6]

Experimental Protocols
While specific experimental reports for 2-cyclohexyl-2-phenylacetonitrile are not publicly

available, the hazard classifications are determined by standardized methodologies, such as

those established by the Organisation for Economic Co-operation and Development (OECD).

Acute Oral Toxicity (Representative Protocol: OECD Test Guideline 423)

Objective: To determine the acute oral toxicity of a substance.

Animal Model: Typically rats or mice of a specific strain, age, and weight.

Procedure:

Animals are fasted prior to dosing.

A single dose of the substance is administered by gavage.

A stepwise procedure is used with a limited number of animals at each step. The outcome

of the first dose group determines the dosage for the subsequent group.

Animals are observed for a period of up to 14 days for signs of toxicity and mortality.

Observations include changes in skin, fur, eyes, mucous membranes, respiratory,

circulatory, autonomic and central nervous systems, and somatomotor activity.

Endpoint: The LD₅₀ (median lethal dose) is estimated, and the substance is classified

according to the GHS.

Acute Dermal Toxicity (Representative Protocol: OECD Test Guideline 402)

Objective: To determine the acute dermal toxicity of a substance.
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Animal Model: Typically rats, rabbits, or guinea pigs.

Procedure:

The fur is clipped from the dorsal area of the trunk of the test animals.

The substance is applied uniformly to a specific area of the skin (e.g., 10% of the body

surface area).

The treated area is covered with a porous gauze dressing and non-irritating tape.

After a 24-hour exposure period, the dressing is removed, and the skin is washed.

Animals are observed for up to 14 days for signs of toxicity and mortality.

Endpoint: The LD₅₀ is estimated, and the substance is classified.

Acute Inhalation Toxicity (Representative Protocol: OECD Test Guideline 403)

Objective: To determine the acute inhalation toxicity of a substance.

Animal Model: Typically rats.

Procedure:

Animals are placed in exposure chambers.

The substance is administered as a gas, vapor, or aerosol at a specific concentration for a

defined period (typically 4 hours).

Animals are observed for up to 14 days for signs of toxicity and mortality.

Endpoint: The LC₅₀ (median lethal concentration) is estimated, and the substance is

classified.

Safety and Handling
Due to the significant hazards associated with 2-cyclohexyl-2-phenylacetonitrile, strict safety

protocols must be followed.
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Personal Protective Equipment (PPE):

Eye/Face Protection: Wear tightly fitting safety goggles or a face shield.[8]

Skin Protection: Wear protective gloves and impervious protective clothing.[9] Immediately

change contaminated clothing.[5]

Respiratory Protection: Use only in a well-ventilated area, preferably under a chemical fume

hood.[5][8] If vapors or aerosols are generated, a self-contained breathing apparatus (SCBA)

or a respirator with an appropriate filter must be used.[7][9]

Handling and Storage:

Avoid contact with skin, eyes, and clothing.[9]

Do not breathe mist, vapors, or spray.[9]

Wash hands and face thoroughly after handling.[9]

Store in a cool, dark, and well-ventilated place in a tightly closed container.[9]

Store locked up.[9]

First Aid and Emergency Procedures
Immediate action is critical in the event of exposure.
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Exposure Route First Aid Measures

Inhalation

Move the victim to fresh air. If breathing is

difficult, give oxygen. If not breathing, give

artificial respiration. Immediately call a physician

or Poison Control Center.[8][10]

Skin Contact

Immediately take off all contaminated clothing.

Wash the affected area with soap and plenty of

water for at least 15 minutes. Call a physician

immediately.[5][10]

Eye Contact

Rinse cautiously with water for several minutes.

Remove contact lenses, if present and easy to

do. Continue rinsing for at least 15 minutes.

Seek immediate medical advice.[8][10]

Ingestion

Do NOT induce vomiting. Rinse mouth with

water. Never give anything by mouth to an

unconscious person. Call a physician or Poison

Control Center immediately.[8][10]

Fire-Fighting Measures:

Suitable Extinguishing Media: Use dry chemical, carbon dioxide, or alcohol-resistant foam.[8]

Specific Hazards: In a fire, toxic fumes of carbon monoxide, carbon dioxide, nitrogen oxides

(NOx), and hydrogen cyanide (HCN) may be released.[7]

Protective Equipment: Firefighters should wear self-contained breathing apparatus and full

protective clothing.[7]

Visualized Workflows and Pathways
The following diagrams illustrate key logical and potential biological pathways related to 2-
cyclohexyl-2-phenylacetonitrile.
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Emergency Response Workflow for Exposure

Exposure Event

Immediate Assessment

First Aid Actions

Professional Medical Care

Exposure Occurs
(Inhalation, Skin/Eye Contact, Ingestion)

Assess Scene for Safety

Assess Victim's Condition
(Breathing, Consciousness)

Remove from Exposure Source

Call Emergency Services / Poison Center

Inhalation:
Move to fresh air, provide oxygen if needed.

If Inhaled

Skin Contact:
Remove contaminated clothing, wash with soap and water.

If on Skin

Eye Contact:
Rinse with water for 15+ minutes.

If in Eyes

Ingestion:
Rinse mouth, do NOT induce vomiting.

If Swallowed

Provide SDS to Medical Personnel

Administer Medical Treatment

Click to download full resolution via product page

Caption: Emergency response workflow for exposure incidents.
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Potential Metabolic Pathway of Nitriles

Parent Compound

Metabolic Transformation

Metabolic Products

Toxic Effect

2-Cyclohexyl-2-phenylacetonitrile

Hydrolysis
(e.g., by nitrilase enzymes)

Oxidative Metabolism
(Cytochrome P450)

Corresponding Carboxylic Acid
and Ammonia

Release of Cyanide Ion (CN⁻) Hydroxylated Metabolites

Inhibition of Cytochrome c oxidase
-> Cellular Hypoxia

Click to download full resolution via product page

Caption: Potential metabolic pathway and toxicity mechanism.

Ecotoxicity
2-Cyclohexyl-2-phenylacetonitrile is classified as harmful to aquatic life.[5] Spills and

releases into the environment must be avoided.[8] Do not let the product enter drains.[5]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8 / 10 Tech Support

https://www.benchchem.com/product/b1581737?utm_src=pdf-body-img
https://www.benchchem.com/product/b1581737?utm_src=pdf-body
https://www.sigmaaldrich.com/US/en/sds/aldrich/b19401
https://www.chemicalbook.com/msds/2-cyclopentyl-2-phenylacetonitrile.pdf
https://www.sigmaaldrich.com/US/en/sds/aldrich/b19401
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1581737?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Disposal Considerations
Waste material must be disposed of in accordance with national and local regulations.[5] This

may involve removal to a licensed chemical destruction plant or controlled incineration.[8]

Uncleaned containers should be handled as the product itself.[5]

This guide is intended for informational purposes for trained professionals. Always refer to the

most current Safety Data Sheet (SDS) for the specific product you are using and consult with

your institution's environmental health and safety department for guidance.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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